Cas no 1330286-47-9 (N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile)

• Product Name: N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile
• CAS No: 1330286-47-9
• MF: C₁₀H₁₅FN₂O₂
• MW: 214.236706018448
• MDL: MFCD08458684
• CID: 1084426
• PubChem ID: 45158919
• Update Time: 2025-11-01

N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-tert-Butyl 2-cyano-4-fluoropyrrolidine-1-carboxylate
• 2-Methyl-2-propanyl (2S,4R)-2-cyano-4-fluoro-1-pyrrolidinecarboxy late
• 1330286-47-9
• SCHEMBL20329734
• 1-Pyrrolidinecarboxylic acid, 2-cyano-4-fluoro-, 1,1-dimethylethyl ester, (2S,4R)-
• G74707
• Boc-trans-4-fluoro-L-prolinonitrile
• CS-0272788
• (2S,4R)-tert-Butyl2-cyano-4-fluoropyrrolidine-1-carboxylate
• MFCD08458684
• EN300-7285836
• tert-butyl (2S,4R)-2-cyano-4-fluoropyrrolidine-1-carboxylate
• N-t-BOC-trans-4-Fluoro-L-prolinonitrile, AldrichCPR
• DTXSID201131591
• N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile

• MDL： MFCD08458684
• Inchi： 1S/C10H15FN2O2/c1-10(2,3)15-9(14)13-6-7(11)4-8(13)5-12/h7-8H,4,6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： QAKRZINKSNCLEV-SFYZADRCSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C#N)C1

Computed Properties

• Exact Mass: 214.11175589g/mol
• Monoisotopic Mass: 214.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.3Ų

N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile

Recent Advances in the Application of N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile (CAS: 1330286-47-9) in Chemical Biology and Pharmaceutical Research

N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile (CAS: 1330286-47-9) is a fluorinated proline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting peptide-based therapeutics and protease inhibitors. The incorporation of fluorine atoms into proline derivatives, such as in this compound, often enhances metabolic stability, bioavailability, and binding affinity, making it a valuable scaffold in drug discovery.

Recent studies have focused on the synthesis and optimization of N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile to improve its utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the development of novel inhibitors for dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapeutics. The researchers highlighted that the fluorinated proline moiety significantly improved the inhibitors' selectivity and potency, attributed to the electronic and steric effects of the fluorine atom.

Another notable application of N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile is in the field of peptide macrocyclization. A 2022 study in Organic Letters reported its use as a constrained building block to stabilize secondary structures in cyclic peptides, which are increasingly explored as therapeutics for challenging targets like protein-protein interactions. The fluorinated proline derivative was shown to enhance the conformational rigidity and proteolytic stability of these peptides, addressing common limitations in peptide-based drug development.

In addition to its therapeutic potential, N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile has also been investigated for its role in chemical biology tools. For example, a recent preprint on bioRxiv described its incorporation into activity-based probes for profiling proline-specific enzymes. The fluorine atom served as a spectroscopic handle for ¹⁹F-NMR studies, enabling real-time monitoring of enzyme activity in complex biological samples. This application underscores the compound's utility beyond traditional drug discovery, extending into mechanistic studies and diagnostic development.

Despite these advancements, challenges remain in the large-scale synthesis and purification of N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile. A 2023 review in Advanced Synthesis & Catalysis discussed innovative catalytic strategies to address these issues, including asymmetric hydrogenation and flow chemistry approaches. These developments are critical for ensuring the compound's accessibility for both academic and industrial research.

In conclusion, N-T-Boc-Trans-4-Fluoro-L-Prolinonitrile (CAS: 1330286-47-9) represents a promising scaffold in chemical biology and pharmaceutical research, with demonstrated applications in drug discovery, peptide engineering, and chemical probes. Ongoing research continues to explore its full potential, particularly in addressing unmet medical needs through innovative molecular design. Future directions may include its integration into targeted therapies and personalized medicine approaches, leveraging its unique physicochemical properties.